4-benzyl-1-[(4-ethoxyphenyl)carbonothioyl]piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(4-ethoxyphenyl)methanethione
• InChI: InChI=1S/C21H25NOS/c1-2-23-20-10-8-19(9-11-20)21(24)22-14-12-18(13-15-22)16-17-6-4-3-5-7-17/h3-11,18H,2,12-16H2,1H3
• InChI Key: OEULJJVXYKAKMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=S)N2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C21H25NOS
• Molecular Weight: 339.5 g/mol

Description

4-benzyl-1-[(4-ethoxyphenyl)carbonothioyl]piperidine is a chemical compound that has been studied for its potential use in scientific research. This compound is also known as BTCP and is a member of the piperidine class of compounds. BTCP has been found to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of BTCP is not fully understood, but it is believed to act as a dopamine reuptake inhibitor. This means that it can increase the levels of dopamine in the brain, which may contribute to its ability to reduce drug-seeking behavior.
Biochemical and Physiological Effects:
BTCP has been found to have various biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, reduce drug-seeking behavior, and have analgesic effects. Additionally, it has been found to have antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using BTCP in lab experiments is its ability to reduce drug-seeking behavior in animals. This makes it a useful tool for studying addiction and potential treatments. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research involving BTCP. One area of interest is its potential as a treatment for addiction in humans. Additionally, further studies are needed to fully understand the mechanism of action and how it may be used to develop new treatments for addiction and other neurological disorders. Finally, research is needed to determine the safety and efficacy of BTCP in humans.

Synthesis Methods

The synthesis of BTCP involves the reaction of benzyl chloride with 4-ethoxyphenyl isothiocyanate in the presence of piperidine. This reaction results in the formation of BTCP, which can then be purified for use in scientific research.

Scientific Research Applications

BTCP has been studied for its potential use in various scientific research applications. One of the primary areas of interest is its potential as a treatment for addiction. Studies have shown that BTCP can reduce drug-seeking behavior in animals, making it a promising candidate for further research in this area.